Cas no 439095-29-1 (3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 439095-29-1
• CID: 4651454
• Update Time: 2025-06-10

3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Additional information on 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid

Introduction to 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 439095-29-1)

3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 439095-29-1) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitrophenyl group and a trifluoroacetamido moiety, which confer it with a range of biological activities and potential therapeutic applications.

The molecular structure of 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid consists of a central propanoic acid backbone with a nitrophenyl substituent at the 3-position and a trifluoroacetamido group at the 3-position of the propanoic acid. The presence of these functional groups imparts specific chemical properties that are crucial for its biological activity. The nitro group is known for its electron-withdrawing effect, which can influence the compound's reactivity and stability. The trifluoroacetamido group, on the other hand, enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid is its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been shown to exhibit synergistic effects when combined with other anticancer drugs, enhancing their therapeutic efficacy while reducing side effects.

The pharmacokinetic properties of 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid have also been extensively studied. Its high lipophilicity allows for good absorption and distribution in tissues, while its metabolic stability ensures prolonged bioavailability. These properties make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

In terms of safety and toxicity, preclinical studies have indicated that 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid exhibits a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the pharmacokinetics and safety of this compound in healthy volunteers.

The synthesis of 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid involves several steps that require careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3-nitrobenzaldehyde with an appropriate amine derivative followed by esterification and hydrolysis steps. Advances in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 3-(3-nitrophenyl)-3-(2,2,2-trifluoroacetamido)propanoic acid (CAS No. 439095-29-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.